Cas no 1261603-18-2 (1-(Hydroxymethyl)naphthalene-2-acetic acid)

• Product Name: 1-(Hydroxymethyl)naphthalene-2-acetic acid
• CAS No: 1261603-18-2
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 4935564
• Update Time: 2025-10-07

1-(Hydroxymethyl)naphthalene-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Hydroxymethyl)naphthalene-2-acetic acid

• Inchi： 1S/C13H12O3/c14-8-12-10(7-13(15)16)6-5-9-3-1-2-4-11(9)12/h1-6,14H,7-8H2,(H,15,16)
• InChI Key： HFCLZWGKLIPYQP-UHFFFAOYSA-N
• SMILES： OCC1C(CC(=O)O)=CC=C2C=CC=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(Hydroxymethyl)naphthalene-2-acetic acid

Introduction to 1-(Hydroxymethyl)naphthalene-2-acetic Acid (CAS No. 1261603-18-2)

1-(Hydroxymethyl)naphthalene-2-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1261603-18-2, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its naphthalene core substituted with a hydroxymethyl group at the 1-position and a carboxylic acid group at the 2-position, exhibits unique structural and functional properties that make it a valuable intermediate in the development of various therapeutic agents.

The molecular structure of 1-(Hydroxymethyl)naphthalene-2-acetic acid consists of a naphthalene ring system, which is a common motif in many biologically active molecules. The presence of both hydroxymethyl and carboxylic acid functional groups imparts reactivity that allows for further chemical modification, making it a useful building block in synthetic chemistry. This compound’s ability to participate in various organic reactions, such as esterification, amidation, and oxidation-reduction processes, underscores its importance in medicinal chemistry.

In recent years, 1-(Hydroxymethyl)naphthalene-2-acetic acid has been explored in the context of drug discovery and development. Its structural features suggest potential applications in the synthesis of molecules targeting neurological disorders, inflammatory conditions, and metabolic diseases. The hydroxymethyl group can serve as a point of attachment for pharmacophores, while the carboxylic acid moiety can be utilized to form salts or esters, enhancing solubility and bioavailability.

One of the most compelling aspects of 1-(Hydroxymethyl)naphthalene-2-acetic acid is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its utility in constructing analogs of known therapeutic agents, where modifications to the naphthalene core or functional groups can lead to improved efficacy or reduced side effects.

The pharmaceutical industry has shown particular interest in 1-(Hydroxymethyl)naphthalene-2-acetic acid due to its potential as a scaffold for drug development. Its aromatic system provides stability, while the functional groups offer opportunities for selective modifications. This balance makes it an attractive candidate for designing molecules with specific biological activities. Additionally, its structural similarity to naturally occurring compounds suggests that derivatives of this compound may exhibit favorable pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 1-(Hydroxymethyl)naphthalene-2-acetic acid. These tools have enabled researchers to predict the binding affinity and metabolic stability of compounds derived from this scaffold, accelerating the drug discovery process. By integrating experimental data with computational predictions, scientists can more efficiently identify promising candidates for further development.

The synthesis of 1-(Hydroxymethyl)naphthalene-2-acetic acid itself is an area of active research. Various synthetic routes have been developed, each offering distinct advantages in terms of yield, purity, and scalability. These methods often involve multi-step organic transformations that highlight the compound’s versatility as a synthetic intermediate. The ability to produce this compound efficiently is crucial for its widespread use in pharmaceutical applications.

In addition to its pharmaceutical applications, 1-(Hydroxymethyl)naphthalene-2-acetic acid has found utility in other areas of chemical research. For example, it serves as a substrate in studies exploring catalytic processes and reaction mechanisms. Its unique structure allows chemists to investigate novel transformations that may lead to breakthroughs in synthetic methodology.

The environmental impact of 1-(Hydroxymethyl)naphthalene-2-acetic acid is also an important consideration. Efforts are underway to develop sustainable synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to optimize processes involving this compound, ensuring that its production aligns with global sustainability goals.

Future research directions for 1-(Hydroxymethyl)naphthalene-2-acetic acid include exploring its potential in treating emerging diseases and developing new formulations for existing therapies. The flexibility of its molecular structure makes it a promising candidate for generating novel therapeutics tailored to specific medical needs. As our understanding of biological systems continues to grow, so too will the applications of this versatile compound.

In conclusion,1-(Hydroxymethyl)naphthalene-2-acetic acid (CAS No. 1261603-18-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features and reactivity make it a valuable tool for drug discovery and synthetic research. As advancements continue to unfold，this compound is poised to play an increasingly important role in addressing global health challenges.